Cas no 1005292-71-6 (N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-methoxybenzamide)

• Product Name: N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-methoxybenzamide
• CAS No: 1005292-71-6
• MF: C₁₆H₁₃F₂N₅O₂
• MW: 345.303529500961
• CID: 6401865
• PubChem ID: 18565716
• Update Time: 2025-10-24

N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-methoxybenzamide
• N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-2-methoxybenzamide
• Benzamide, N-[[1-(3,4-difluorophenyl)-1H-tetrazol-5-yl]methyl]-2-methoxy-
• N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-2-methoxybenzamide
• F2070-1159
• AKOS005001451
• 1005292-71-6

• Inchi： 1S/C16H13F2N5O2/c1-25-14-5-3-2-4-11(14)16(24)19-9-15-20-21-22-23(15)10-6-7-12(17)13(18)8-10/h2-8H,9H2,1H3,(H,19,24)
• InChI Key： HKSJLFGKRPTQPS-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(F)C(F)=C2)N=NN=1)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 345.10373100g/mol
• Monoisotopic Mass: 345.10373100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 12.59±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-methoxybenzamide

Comprehensive Overview of N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-methoxybenzamide (CAS No. 1005292-71-6)

The compound N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-methoxybenzamide (CAS No. 1005292-71-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a 1,2,3,4-tetrazole ring and a difluorophenyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets. The presence of the methoxybenzamide group further enhances its versatility, enabling it to participate in hydrogen bonding and other molecular interactions.

In recent years, the demand for novel heterocyclic compounds like N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-methoxybenzamide has surged, driven by the need for innovative drug discovery platforms. This compound aligns with current trends in fragment-based drug design and targeted therapy, which are among the most searched topics in scientific literature. Its CAS No. 1005292-71-6 is frequently queried in databases such as PubChem and Reaxys, reflecting its growing relevance in academic and industrial settings. The compound's synthetic accessibility and structural modularity also make it a valuable tool for medicinal chemists exploring new pharmacophores.

One of the key advantages of N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-methoxybenzamide is its potential application in central nervous system (CNS) drug development. The difluorophenyl group is known to enhance blood-brain barrier permeability, a critical factor for CNS-targeting agents. This property has sparked interest in its use for treating neurological disorders, a hot topic in contemporary research. Additionally, the tetrazole ring is a well-known bioisostere for carboxylic acids, offering improved metabolic stability and bioavailability—features highly sought after in modern drug candidates.

From a synthetic chemistry perspective, the compound's CAS No. 1005292-71-6 is often associated with discussions on green chemistry and sustainable synthesis. Researchers are exploring eco-friendly routes to synthesize such complex molecules, minimizing waste and energy consumption. This aligns with the global push for environmentally benign chemical processes, a subject frequently searched in AI-driven platforms and scientific forums. The compound's structural complexity also makes it an excellent case study for advanced organic synthesis techniques, including catalytic methods and multicomponent reactions.

In summary, N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-methoxybenzamide (CAS No. 1005292-71-6) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug discovery to material science, underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about innovative therapeutics and sustainable chemistry.